Cas no 70808-60-5 (Butanol, ethoxy-)

• Product Name: Butanol, ethoxy-
• CAS No: 70808-60-5
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 546552
• PubChem ID: 21946345
• Update Time: 2025-04-19

Butanol, ethoxy- Chemical and Physical Properties

Names and Identifiers

• Butanol, ethoxy-
• 1-ethoxybutan-1-ol
• DTXSID60620561
• Athoxybutylalkohol
• SCHEMBL107911
• 70808-60-5

• Inchi： 1S/C6H14O2/c1-3-5-6(7)8-4-2/h6-7H,3-5H2,1-2H3
• InChI Key： HMNZROFMBSUMAB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC)O

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46